Cas no 2228267-48-7 (3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid
• CAS No: 2228267-48-7
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5943371
• PubChem ID: 165626061
• Update Time: 2025-05-21

3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid
• EN300-1794639
• 2228267-48-7
• 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]pentanedioic acid

• Inchi： 1S/C11H16N2O4/c1-7(2)13-6-9(5-12-13)8(3-10(14)15)4-11(16)17/h5-8H,3-4H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： NEURERFOMOUHHX-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid

3-1-(Propan-2-yl)-1H-pyrazol-4-ylpentanedioic Acid: A Comprehensive Overview

The compound 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid (CAS No. 2228267-48-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pentanedioic acids, which are dicarboxylic acids with a five-carbon chain. The presence of the 1H-pyrazol group, substituted with a propan-2-yl (isopropyl) group, adds complexity to its structure and enhances its chemical reactivity. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid involves a multi-step process that combines organic synthesis techniques. Researchers have employed methods such as the Knorr pyrrole synthesis and subsequent functionalization to introduce the isopropyl group and carboxylic acid moieties. The stability of the compound under various conditions has been extensively studied, revealing its resistance to thermal degradation and moderate solubility in organic solvents.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The pyrazole ring, a key structural feature, plays a significant role in these bioactivities due to its ability to form hydrogen bonds and interact with biological targets. Furthermore, the compound has been investigated for its potential as an agrochemical, particularly as a fungicide or herbicide, due to its ability to disrupt cellular processes in pathogens.

From a materials science perspective, 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid has been explored as a precursor for the synthesis of advanced polymers. Its carboxylic acid groups enable it to participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polyurethanes and polyesters, resulting in materials with improved durability and biodegradability.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, making it a more sustainable option compared to traditional synthetic compounds. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 3-1-(propan-2-yl)-1H-pyrazol-4-ylpentanedioic acid (CAS No. 2228267-48-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and bioactive properties make it a valuable molecule for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various sectors.